Cas no 5055-06-1 ((2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate)
5055-06-1 structure
Product Name:(2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate
CAS No:5055-06-1
MF:C5H12O7S2
MW:248.274580001831
CID:381859
PubChem ID:253389
Update Time:2025-04-19
(2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetriol,1,3-dimethanesulfonate
- 2-hydroxypropane-1,3-diyl dimethanesulfonate
- AC1L5O16
- AC1Q6Y5J
- AG-K-66469
- AR-1E2759
- CTK4J2788
- Glycerol-1,3-bismethansulfonat
- NSC76303
- SCHEMBL2538118
- NSC-76303
- DTXSID10291528
- 5055-06-1
- (2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate
-
- Inchi: 1S/C5H12O7S2/c1-13(7,8)11-3-5(6)4-12-14(2,9)10/h5-6H,3-4H2,1-2H3
- InChI Key: IACVNURSTUDTFC-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OCC(COS(C)(=O)=O)O
Computed Properties
- Exact Mass: 248.00246
- Monoisotopic Mass: 248.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 124Ų
Experimental Properties
- Density: 1.516
- Boiling Point: 545°Cat760mmHg
- Flash Point: 283.4°C
- Refractive Index: 1.495
- PSA: 106.97
- LogP: 0.46130
(2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5055-06-1 ((2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate) Related Products
- 262423-83-6((2S)-2-Hydroxy-1-propyl Methanesulfonate)
- 299-75-2(Treosulfan)
- 15886-84-7(3-(Methanesulfonyloxy)propyl Methanesulfonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent